Cas no 1047108-95-1 (Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)-)

• Product Name: Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)-
• CAS No: 1047108-95-1
• MF: C₁₂H₈ClF₂N
• MW: 239.648428916931
• CID: 5855047
• PubChem ID: 46037060
• Update Time: 2025-05-24

Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)-
• 3-(chloromethyl)-5-(2,3-difluorophenyl)pyridine
• EN300-715896
• 1047108-95-1

• Inchi： 1S/C12H8ClF2N/c13-5-8-4-9(7-16-6-8)10-2-1-3-11(14)12(10)15/h1-4,6-7H,5H2
• InChI Key： KMAIAOAAPACMJP-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC=CC(F)=C2F)C=C1CCl

Computed Properties

• Exact Mass: 239.0313333g/mol
• Monoisotopic Mass: 239.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 338.3±37.0 °C(Predicted)
• pka: 2.99±0.22(Predicted)

Additional information on Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)-

Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)- (CAS No. 1047108-95-1): A Comprehensive Overview

Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)-, also known by its CAS registry number 1047108-95-1, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substituents on the pyridine ring—specifically the chloromethyl group at position 3 and the difluorophenyl group at position 5—confer unique electronic and steric properties that make it highly versatile in chemical reactions and material synthesis.

The synthesis of Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)- typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its availability for research and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for solution-phase reactions. The presence of electron-withdrawing groups like the chloromethyl and difluorophenyl substituents increases the overall electronegativity of the molecule, influencing its reactivity in various chemical transformations.

One of the most promising applications of Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)- lies in its use as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent studies have demonstrated that this compound can act as a ligand in the formation of highly porous MOFs with exceptional gas adsorption capabilities. For instance, researchers at the University of California have reported the successful synthesis of a MOF based on this pyridine derivative that exhibits superior selectivity for carbon dioxide capture over nitrogen gas.

Beyond materials science, this compound has also found applications in pharmaceutical chemistry. Its ability to act as a chelating agent makes it valuable in drug delivery systems and enzyme inhibition studies. A study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing inhibitors against certain kinases involved in cancer progression.

The electronic properties of Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)- have also been explored in the context of optoelectronic devices. By incorporating this compound into organic semiconductors, researchers have achieved enhanced charge transport properties and improved device performance in light-emitting diodes (LEDs) and photovoltaic cells.

In terms of environmental impact, recent studies have focused on the biodegradation pathways of this compound to assess its safety for industrial use. Findings indicate that under aerobic conditions, it undergoes microbial degradation through oxidative cleavage mechanisms, minimizing its persistence in aquatic environments.

In conclusion, Pyridine, 3-(chloromethyl)-5-(2,3-difluorophenyl)- (CAS No. 1047108-95-1) stands out as a versatile building block in modern chemistry with diverse applications across materials science, pharmaceuticals, and optoelectronics. Its unique structural features and reactivity continue to drive innovative research directions, underscoring its importance as a key compound in contemporary chemical research.